Cas no 2172577-86-3 (2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid)

• Product Name: 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid
• CAS No: 2172577-86-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 5569050
• PubChem ID: 165594505
• Update Time: 2025-11-01

2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2172577-86-3
• 2-(3-hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid
• EN300-1633661
• 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid

• Inchi： 1S/C11H21NO3/c1-8(2)10(3,9(13)14)11(15)5-6-12(4)7-11/h8,15H,5-7H2,1-4H3,(H,13,14)
• InChI Key： QVJQQHXEEVKJSF-UHFFFAOYSA-N
• SMILES： OC1(CN(C)CC1)C(C(=O)O)(C)C(C)C

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 60.8Ų

Additional information on 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid

Introduction to 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid (CAS No. 2172577-86-3)

2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 2172577-86-3, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex pyrrolidinyl moiety and a branched aliphatic side chain, has garnered attention due to its potential biological activities and structural features that make it a valuable candidate for further research and development.

The structure of 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid consists of a central pyrrolidine ring substituted with a hydroxyl group at the 3-position and a methyl group at the 1-position. The carboxylic acid functionality is further modified by a 2,3-dimethylbutyl side chain, which introduces steric and electronic properties that may influence its interactions with biological targets. This unique structural arrangement suggests potential applications in drug design, particularly in the development of molecules that require precise spatial orientation and functional group compatibility.

In recent years, there has been growing interest in pyrrolidine derivatives due to their diverse pharmacological properties. Pyrrolidine scaffolds are commonly found in natural products and synthetic drugs, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and neuroprotective effects. The presence of both hydroxyl and methyl groups in 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid may enhance its ability to interact with specific enzymes or receptors, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. For instance, studies have shown that pyrrolidine derivatives can influence enzyme activity and receptor binding, which are critical mechanisms in drug action. The specific arrangement of functional groups in 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid may enable it to selectively target certain pathways while minimizing off-target effects. This selectivity is highly valued in drug development, as it can lead to more effective therapies with fewer side effects.

Recent research has also highlighted the importance of structural diversity in drug discovery. By exploring compounds like 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid, scientists can identify novel chemical motifs that may lead to breakthroughs in treating various diseases. The combination of computational modeling and experimental validation has been instrumental in understanding the pharmacological properties of such molecules. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided valuable insights into how these compounds interact with biological targets at the molecular level.

The synthesis of 2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid presents both challenges and opportunities for chemists. The complexity of its structure requires careful planning to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one efficiently. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have enabled the construction of intricate molecular frameworks with precision.

In conclusion,2-(3-Hydroxy-1-methylpyrrolidin-3-yl)-2,3-dimethylbutanoic acid (CAS No. 2172577-86-3) represents a significant area of interest in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable compound for further exploration. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the development of new therapies that address unmet medical needs.